N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide

• IUPAC Name: (E)-N-[1-[(2-fluorophenyl)methyl]pyrazol-3-yl]-2,3-diphenylprop-2-enamide
• InChI: InChI=1S/C25H20FN3O/c26-23-14-8-7-13-21(23)18-29-16-15-24(28-29)27-25(30)22(20-11-5-2-6-12-20)17-19-9-3-1-4-10-19/h1-17H,18H2,(H,27,28,30)/b22-17+
• InChI Key: RMVMVALNEXDIJD-OQKWZONESA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C2=CC=CC=C2)C(=O)NC3=NN(C=C3)CC4=CC=CC=C4F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C2=CC=CC=C2)/C(=O)NC3=NN(C=C3)CC4=CC=CC=C4F
• Molecular Formula: C25H20FN3O
• Molecular Weight: 397.4 g/mol

Description

N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide is not fully understood. However, it has been suggested that the compound may exert its biological effects through the inhibition of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide exhibits anti-inflammatory and antitumor effects through the inhibition of certain enzymes involved in these processes. It has also been found to exhibit antioxidant properties, which may be beneficial in reducing oxidative stress and preventing cellular damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide in lab experiments is its potential to exhibit multiple biological effects, making it a versatile compound for studying different physiological processes. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several potential future directions for research involving N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide. One direction could be to further investigate its potential as a fluorescent probe for the detection of metal ions. Another direction could be to study its potential use in the treatment of specific types of cancer or inflammatory diseases. Additionally, further studies could be conducted to better understand the compound's mechanism of action and identify potential targets for therapeutic interventions.
In conclusion, N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide is a chemical compound that has potential applications in various fields of scientific research. Its anti-inflammatory, antitumor, and antioxidant properties make it a versatile compound for studying different physiological processes. However, further research is needed to fully understand its mechanism of action and identify potential therapeutic targets.

Synthesis Methods

The synthesis of N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide involves the reaction of 2-fluorobenzylhydrazine with 2,3-diphenylacryloyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]-2,3-diphenylacrylamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antitumor, and antioxidant properties. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.